molecular formula C18H30N2O4 B2628940 Tert-butyl 2-[1-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclohexyl]acetate CAS No. 2361698-48-6

Tert-butyl 2-[1-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclohexyl]acetate

Cat. No. B2628940
CAS RN: 2361698-48-6
M. Wt: 338.448
InChI Key: LXOUWKLNSSSTBV-UHFFFAOYSA-N
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Description

Tert-butyl compounds are often used in organic chemistry. They are known for their steric bulk and the stability of the tert-butyl cation . For example, tert-butyl acetate is a colorless flammable liquid with a camphor-like smell, used as a solvent in the production of lacquers, enamels, inks, adhesives, thinners, and industrial cleaners .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, density, solubility, and stability. For example, tert-butyl acetate has a boiling point of 102.5°C and a density of 0.889 g/mL at 20°C .

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Tert-butyl compounds are generally considered to be low in toxicity but can be flammable .

properties

IUPAC Name

tert-butyl 2-[1-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]cyclohexyl]acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H30N2O4/c1-6-15(22)20(5)13-14(21)19-18(10-8-7-9-11-18)12-16(23)24-17(2,3)4/h6H,1,7-13H2,2-5H3,(H,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LXOUWKLNSSSTBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)CC1(CCCCC1)NC(=O)CN(C)C(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H30N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

tert-butyl 2-{1-[2-(N-methylprop-2-enamido)acetamido]cyclohexyl}acetate

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